5-methyl-4-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 2-methyl-5-[[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C14H20N6OS/c1-10-8-15-14(22-3)16-13(10)20-6-4-19(5-7-20)9-12-18-17-11(2)21-12/h8H,4-7,9H2,1-3H3
• InChI Key: BHIZYWQMDCDMHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)CC3=NN=C(O3)C)SC
• Molecular Formula: C14H20N6OS
• Molecular Weight: 320.42 g/mol
• CAS No.: 2640899-26-7

Description

This compound features a pyrimidine core substituted at position 5 with a methyl group, at position 2 with a methylsulfanyl group, and at position 4 with a piperazine moiety. The piperazine is further functionalized via a methylene bridge to a 5-methyl-1,3,4-oxadiazole ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine-Linked Oxadiazole Derivatives

Example Compound : 1-(4-{[(5-Substituted-1,3,4-Oxadiazol-2-yl)Thio]Methyl}Benzenesulfonyl)-4-Methylpiperidine (6a-o)

• Structural Similarities : Incorporates a 1,3,4-oxadiazole ring linked to piperidine (analogous to piperazine in the target compound) via a sulfonylbenzyl group .
• Key Differences :
  • The target compound uses a pyrimidine core, whereas 6a-o derivatives utilize a benzenesulfonyl group.
  • The methylsulfanyl group in the target compound is absent in 6a-o, which instead features a thioether linkage.
• Biological Activity : 6a-o derivatives exhibit antibacterial properties against Staphylococcus aureus and Escherichia coli (MIC: 8–32 µg/mL) .

Pyrimidine-Oxadiazole Hybrids

Example Compound : 5-Chloro-N4-(2-(5-Methyl-1,3,4-Oxadiazol-2-yl)Phenyl)-N2-(4-((4-Methylpiperazin-1-yl)Methyl)Phenyl)Pyrimidine-2,4-Diamine (m15)

• Structural Similarities : Combines pyrimidine and 5-methyl-1,3,4-oxadiazole groups; includes a piperazine-methylphenyl substituent .
• Key Differences: The target compound lacks the chloropyrimidine and aniline substituents present in m13.
• Synthesis : Both compounds employ nucleophilic substitution reactions, but m15 requires palladium-catalyzed couplings for aryl-amine bond formation .

Antiviral Oxadiazole Derivatives

Example Compound : Raltegravir Potassium

• Structural Similarities : Contains a 5-methyl-1,3,4-oxadiazole ring and a pyrimidine-like core (dihydro-6-oxo-pyrimidine) .
• Key Differences :
  • Raltegravir’s structure includes a fluorophenylmethyl group and a carboxamide, absent in the target compound.
  • The methylsulfanyl group in the target compound is replaced by a hydroxy-oxo motif in Raltegravir.
• Activity : Raltegravir is an HIV integrase inhibitor (IC₅₀: 2–7 nM), highlighting the therapeutic relevance of oxadiazole-pyrimidine hybrids .

Piperazinylmethyl-Oxadiazole Metabolites

Example Metabolite : 5-{5-[(Piperazin-1-yl)Methyl]-1,3,4-Oxadiazol-2-yl}-N4-Propyl-N2-[2-(Pyridin-4-yl)Ethyl]Pyrimidine-2,4-Diamine

• Structural Similarities : Directly links piperazine-methyl-oxadiazole to pyrimidine, mirroring the target compound’s core .
• Key Differences :
  • The metabolite includes propyl and pyridinylethyl substituents on the pyrimidine, enhancing hydrophobicity and receptor interaction.
  • The target compound’s methylsulfanyl group may confer distinct electronic effects compared to the metabolite’s amine groups.

Structural Characterization

• X-ray Crystallography : Used in for a benzodioxole-piperazine-pyrimidine analog, confirming planar pyrimidine and piperazine chair conformations .
• Spectroscopy : IR and ¹H-NMR (e.g., oxadiazole C=N stretch at 1600–1650 cm⁻¹; piperazine CH₂ signals at δ 2.5–3.5 ppm) are standard for validating such structures .